Cas no 3570-21-6 (2-amino-4-methylhexanoic acid)

• Product Name: 2-amino-4-methylhexanoic acid
• CAS No: 3570-21-6
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 920612
• PubChem ID: 520755
• Update Time: 2025-05-25

2-amino-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methylbutylglycine
• 2-amino-4-methylhexanoic acid
• MBZXSJWDBIIBLL-UHFFFAOYSA-N
• 2-amino-4-methylhexanoicacid
• SCHEMBL1512965
• 3570-21-6
• AKOS011384842
• NoName_406
• DTXSID80901309
• EN300-147251

• Inchi： 1S/C7H15NO2/c1-3-5(2)4-6(8)7(9)10/h5-6H,3-4,8H2,1-2H3,(H,9,10)
• InChI Key： MBZXSJWDBIIBLL-UHFFFAOYSA-N
• SMILES： OC(C(CC(C)CC)N)=O

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids

Additional information on 2-amino-4-methylhexanoic acid

Professional Introduction to 2-amino-4-methylhexanoic acid (CAS No. 3570-21-6)

2-amino-4-methylhexanoic acid, identified by its Chemical Abstracts Service (CAS) number 3570-21-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This α-amino acid derivative features a unique structural motif that has garnered considerable attention due to its potential applications in drug design, biomaterial synthesis, and industrial chemistry. The compound's molecular structure, comprising a six-carbon chain with an amino group at the second position and a methyl substituent at the fourth position, endows it with distinctive chemical properties that make it a valuable building block for various synthetic pathways.

The synthesis and characterization of 2-amino-4-methylhexanoic acid have been extensively studied in academic and industrial laboratories. Its production typically involves multi-step organic reactions, including condensation, reduction, and functional group transformations, which highlight the compound's versatility in chemical synthesis. Recent advancements in green chemistry have also explored more sustainable methods for its preparation, leveraging biocatalysis and enzymatic approaches to enhance yield and reduce environmental impact.

In the realm of pharmaceutical research, 2-amino-4-methylhexanoic acid has emerged as a promising scaffold for developing novel therapeutic agents. Its structural features suggest potential applications in the treatment of neurological disorders, inflammation, and metabolic diseases. For instance, studies have demonstrated that derivatives of this compound can interact with specific biological targets, modulating pathways involved in disease progression. The amino group at the second carbon provides a site for further derivatization, enabling the creation of peptidomimetics and protease inhibitors that could serve as lead compounds in drug discovery.

One particularly intriguing aspect of 2-amino-4-methylhexanoic acid is its role in the development of advanced biomaterials. Researchers have explored its incorporation into polypeptide chains and hydrogels, where its structural rigidity and functional groups contribute to enhanced material properties. These applications range from tissue engineering scaffolds to drug delivery systems, showcasing the compound's broad utility beyond traditional pharmaceuticals. The ability to fine-tune its physical and chemical characteristics through molecular design makes it an attractive candidate for next-generation biomaterials.

The growing interest in 2-amino-4-methylhexanoic acid has also spurred innovation in computational chemistry and molecular modeling. High-performance computing techniques have been employed to predict its interactions with biological targets, optimize synthetic routes, and assess its pharmacokinetic profile. These computational approaches not only accelerate research but also provide insights into the compound's behavior at the molecular level. Such advancements are critical for translating laboratory findings into viable therapeutic solutions.

Recent clinical trials have begun to explore the efficacy of 2-amino-4-methylhexanoic acid derivatives in treating certain medical conditions. Preliminary results indicate that these compounds exhibit favorable pharmacological profiles, including potent activity against specific disease markers and minimal side effects. While further research is needed to fully understand their therapeutic potential, these early successes underscore the importance of continued investigation into this class of compounds. The collaborative efforts between academic researchers and pharmaceutical companies are driving progress toward clinical applications.

The industrial significance of 2-amino-4-methylhexanoic acid extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its derivatives have been investigated as intermediates for producing herbicides, fungicides, and other crop protection agents. Additionally, its role in polymer chemistry has led to the development of novel biodegradable plastics and coatings that align with global sustainability goals. These diverse applications highlight the compound's versatility and its potential to contribute to multiple sectors of the chemical industry.

As research continues to uncover new applications for 2-amino-4-methylhexanoic acid, regulatory considerations remain a critical focus. Ensuring compliance with safety standards and environmental regulations is essential for both laboratory-scale studies and large-scale industrial production. Collaborative initiatives between regulatory bodies and industry stakeholders are working to establish guidelines that promote responsible innovation while maximizing benefits for society.

The future prospects for 2-amino-4-methylhexanoic acid are promising, driven by ongoing advancements in synthetic chemistry, biomaterials science, and drug development. Innovations such as flow chemistry, artificial intelligence-driven drug discovery platforms, and bioorthogonal chemistry are expected to further expand its utility across multiple disciplines. As these technologies mature, the potential applications of this compound will continue to evolve, reinforcing its importance as a cornerstone of modern chemical research.